Cas no 72111-65-0 (5-chloro-6-phenylpyrazine-2,3-dicarbonitrile)

• Product Name: 5-chloro-6-phenylpyrazine-2,3-dicarbonitrile
• CAS No: 72111-65-0
• MF: C₁₂H₅ClN₄
• MW: 240.647900342941
• CID: 1757146
• PubChem ID: 12907205
• Update Time: 2025-04-21

5-chloro-6-phenylpyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedicarbonitrile, 5-chloro-6-phenyl-
• 5-chloro-6-phenylpyrazine-2,3-dicarbonitrile
• 72111-65-0
• DFRQYBQBGUHFHV-UHFFFAOYSA-N
• SCHEMBL11084545
• EN300-77572
• 2,3-dicyano-5-chloro-6-phenylpyrazine

• Inchi： 1S/C12H5ClN4/c13-12-11(8-4-2-1-3-5-8)16-9(6-14)10(7-15)17-12/h1-5H
• InChI Key： DFRQYBQBGUHFHV-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2)=NC(C#N)=C(C#N)N=1

Computed Properties

• Exact Mass: 240.02045
• Monoisotopic Mass: 240.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines